3-Hydroxyoctanoic acid

• CAS No.: 88930-08-9
• Product Name: 3-Hydroxyoctanoic acid
• Molecular Formula: C8H16O3
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 3-hydroxyoctanoic acid
• Standard InChI: InChI=1S/C8H16O3/c1-2-3-4-5-7(9)6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)
• Standard InChIKey: NDPLAKGOSZHTPH-UHFFFAOYSA-N
• SMILES: CCCCCC(CC(=O)O)O
• Canonical SMILES: CCCCCC(CC(=O)O)O
• Appearance: Unit:25 mgSolvent:nonePurity:98+%Physical liquid
• Physical Description: Solid
• Description: 3-hydroxyoctanoic acid is an 8-carbon, beta-hydroxy fatty acid which may be a marker for primary defects of beta-hydroxy fatty acid metabolism. Repeating unit of poly(3-hydroxyoctanoic acid), a biopolymer used by numerous bacterial species as carbon and energy reserves. It is a 3-hydroxy monocarboxylic acid, a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from an octanoic acid. It is a conjugate acid of a 3-hydroxyoctanoate.; 3-Hydroxy caprylic acid, also known as 3-hydroxy-octanoate or 3-OH octanoic acid, belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxy caprylic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxy caprylic acid participates in a number of enzymatic reactions. In particular, 3-hydroxy caprylic acid can be biosynthesized from octanoic acid. 3-Hydroxy caprylic acid can also be converted into 3-hydroxyoctanoyl-CoA.
• Synonyms: 3-hydroxyoctanoate; 3-hydroxyoctanoic acid; 3-hydroxyoctanoic acid, (S)-; 3-hydroxyoctanoic acid, (S)-isome
• Reference: 1. M. Dhar et al. “Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11” Journal of Lipid Research, vol. 49,pp. 612-624, 20082. P. Jones et al. “Improved Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry Method for Serum or Plasma Free 3-Hydroxy-Fatty Acids andIts Utility for the Study of Disorders of Mitochondrial Fatty Acid beta-Oxidation” Clinical Chemistry, vol. 46, pp. 149-155, 20003. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoAdehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 20014. J. Gangoiti et al. “Production of Chiral (R)-3-Hydroxyoctanoic Acid Monomers, Catalyzed by Pseudomonas fluorescens GK13 Poly(3-HydroxyoctanoicAcid) Depolymerase” Applied and Environmental Microbiology, vol. 76 pp. 3554-3560, 20105. K. Ahmed et al. “Deorphanization of GPR109B as a Receptor for the beta-Oxidation Intermediate 3-OH-octanoic Acid and Its Role in the Regulation ofLipolysis” J. Biol. Chem., vol. 284 pp. 21928-21933, 2009
• PubChem Compound: 26613
• Last Modified: Nov 11 2021